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Compound of Interest

Compound Name: Phenethyl phenylacetate
CAS No.: 102-20-5
Cat. No.: B1680302
Get Quote
. J

CAS: 102-20-5 | Formula: C16H1602 | Synonyms: 2-Phenylethyl phenylacetate

Executive Summary & Safety Philosophy

Phenethyl phenylacetate is a carboxylic ester widely used in fragrance and flavor applications
for its rose and hyacinth notes. While often perceived as "safe" due to its presence in consumer
goods, the pure substance presents distinct hazards in a laboratory setting, specifically Skin
Irritation (Category 2) and Eye Irritation (Category 2A).

The Scientist’s Directive: Do not conflate "low volatility” with "low risk." While its vapor pressure
is low (<0.1 mbar at 25°C), the lipophilic nature of this ester allows it to penetrate dermal layers
effectively. Your PPE strategy must prioritize contact prevention over inhalation protection,
unless heating or aerosolization is involved.

Physicochemical Risk Assessment

Effective PPE selection is derived from the chemical's physical properties. The following data
dictates our safety protocol:
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Property

Value

Safety Implication

Physical State

Liguid (Colorless to pale

yellow)

Risk of splash; requires fluid-

impermeable barriers.

Vapor Pressure

< 0.1 mbar @ 25°C

Low inhalation risk under
ambient conditions.[1][2] Fume
hood recommended but not

critical for small volumes.

Low flammability risk, but

Flash Point > 100°C (Closed Cup) combustible if heated
significantly.
Critical: Water-based eye
washes are less effective at
B ) solubilizing the chemical
Solubility Insoluble in water

immediately; prolonged
flushing (15+ min) is

mandatory.

GHS Hazards

H315 (Skin Irrit.), H319 (Eye
Irrit.), H411 (Aquatic Tox.)[3]

PPE must prevent release into
drains and protect skin/mucous

membranes.[4]

Personal Protective Equipment (PPE) Matrix
A. Hand Protection (Critical Control Point)

Recommendation:Nitrile Rubber (Minimum thickness: 0.11 mm).

o Scientific Rationale: Natural Latex gloves are not recommended for organic esters. Esters

can cause latex to swell and degrade, reducing breakthrough time to minutes. Nitrile

provides superior chemical resistance against the phenylacetate structure.

» Self-Validating Protocol:

o Inflation Test: Before donning, trap air in the glove and squeeze to check for pinholes.
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o Change Frequency: Replace gloves immediately upon splash contact or every 60 minutes
of incidental contact to prevent permeation.

B. Eye & Face Protection
Recommendation:Safety Glasses with Side Shields (EN 166 / ANSI Z87.1).

o Escalation: If pouring volumes >100mL or working with pressurized systems, upgrade to
Chemical Splash Goggles.

o Rationale: As a severe eye irritant (H319), any micro-droplet entry can cause significant
distress. Side shields prevent lateral entry during splashes.

C. Respiratory Protection

Recommendation:Local Exhaust Ventilation (Fume Hood) is standard.

o Escalation: If heating >60°C or generating aerosols, use a half-face respirator with Organic
Vapor (OV) cartridges (Type A/P2).

o Rationale: At ambient temperature, the vapor concentration is negligible. Heating increases
vapor pressure exponentially, necessitating active filtration.

D. Body Protection

Recommendation:Lab Coat (Cotton/Polyester blend) with closed cuffs.

o Rationale: Prevents incidental contact.[1][4] For spill clean-up, wear a chemical-resistant
apron (Tyvek or similar).

Operational Workflow & Decision Logic

The following diagram illustrates the decision-making process for handling Phenethyl
phenylacetate safely.
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START: Handling Phenethyl Phenylacetate
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Figure 1: Decision logic for PPE selection based on operational context. Note the escalation of
PPE during heating or spill events.

Step-by-Step Handling Protocol
Phase 1: Preparation

o Engineering Check: Ensure the fume hood is operational (face velocity 80-100 fpm) if
working with heated material.
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o Material Inspection: Verify the container is free of crystallization (rare, but possible if stored <
-29°C).

e Donning: Put on lab coat, then safety glasses. Don Nitrile gloves last, pulling the cuff over
the lab coat sleeve to seal the wrist gap.

Phase 2: Transfer & Manipulation

¢ Weighing: Use a glass pipette or chemically resistant plastic (HDPE/PP) for transfer. Avoid
polystyrene, which may degrade over time with esters.

e Heating (If applicable): If blending into a wax or oil base, heat slowly. Do not exceed 100°C
(Flash point proximity).

o Self-Validation: If you can smell the floral "rose" scent strongly, your ventilation is
insufficient. Stop and adjust engineering controls.

Phase 3: Decontamination & Doffing

» Wipe Down: Clean the exterior of the reagent bottle with a dry paper towel, then a solvent-
dampened wipe (ethanol/isopropanol) to remove drips.

o Doffing: Remove gloves using the "beak" method (peeling inside out) to ensure the outer
surface never touches skin.

e Hygiene: Wash hands with soap and water immediately. Alcohol gels are insufficient for
removing lipophilic esters.

Emergency & Disposal Procedures
Accidental Exposure

o Skin Contact: Immediately wash with copious soap and water.[3][5] Do not use solvents (like
acetone) to clean skin; this drives the chemical deeper into the dermis.

o Eye Contact: Flush for 15 minutes minimum. Force eyelids open. Seek medical attention if
irritation persists (H319).

Disposal (Environmental Stewardship)

© 2026 BenchChem. All rights reserved. 5/7 Tech Support


https://shop.perfumersapprentice.com/Images/PhenylEthylPhenylAcetateSDS.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA19356~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2003:02:52~~Ethyl%20phenylacetate~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680302?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Phenethyl phenylacetate is Toxic to aquatic life with long-lasting effects (H411).[3][6]
e Segregation: Collect in "Non-Halogenated Organic Waste" containers.

¢ Prohibition:NEVER pour down the sink. Even small amounts can contaminate local
waterways.

¢ Spill Cleanup: Absorb with sand, vermiculite, or commercial pads. Place in a sealed
container labeled "Hazardous Waste - Ester."
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1680302/docs#technical-guide-ppe-handling-
protocols-for-phenethyl-phenylacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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